Cas no 2228978-17-2 (2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228978-17-2
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 6276844
• PubChem ID: 165690494
• Update Time: 2025-05-30

2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione
• 2,2-dimethyl-3-[2-(piperazin-1-yl)ethyl]-1lambda6-thiolane-1,1-dione
• EN300-2002028
• 2228978-17-2

• Inchi： 1S/C12H24N2O2S/c1-12(2)11(4-10-17(12,15)16)3-7-14-8-5-13-6-9-14/h11,13H,3-10H2,1-2H3
• InChI Key： ICDZZMFKURDFSX-UHFFFAOYSA-N
• SMILES： S1(CCC(CCN2CCNCC2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.15584919g/mol
• Monoisotopic Mass: 260.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228978-17-2)

The compound 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228978-17-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a piperazine moiety and a thiolane ring system. Researchers are particularly interested in this compound due to its potential applications in drug discovery, especially in targeting neurological and metabolic disorders. The presence of both sulfur and nitrogen heterocycles makes it a versatile scaffold for medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione has surged, driven by advancements in high-throughput screening and computational drug design. This compound's CAS No. 2228978-17-2 is frequently searched in academic databases, highlighting its relevance in structure-activity relationship (SAR) studies. Its piperazine component is known for enhancing bioavailability, a critical factor in modern pharmacokinetics optimization. Additionally, the thiolane-1,1-dione group contributes to its stability, making it a candidate for prodrug development.

The synthesis of 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione involves multi-step organic reactions, often leveraging microwave-assisted synthesis to improve yield and purity. This aligns with the growing trend toward green chemistry, where researchers prioritize energy-efficient methods. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further in vitro and in vivo studies. Its logP and pKa values are also of interest, as they influence its blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development.

Beyond pharmaceuticals, CAS No. 2228978-17-2 has potential applications in material science, particularly in designing sulfur-containing polymers with unique thermal properties. The compound's sulfone group could contribute to flame retardancy, a priority in sustainable materials research. Furthermore, its piperazine ring may enable interactions with metal ions, opening doors for catalysis and chelation therapy applications. These interdisciplinary possibilities make it a subject of interest in patent literature and industrial R&D.

From a regulatory perspective, 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione is not classified as hazardous, aligning with its use in safe laboratory practices. However, researchers must adhere to Good Laboratory Practice (GLP) guidelines when handling it. The compound's MSDS (Material Safety Data Sheet) provides detailed information on its storage conditions and handling precautions, ensuring compliance with occupational health standards. Its stability under ambient temperature and humidity conditions further supports its practicality in large-scale synthesis.

In conclusion, 2,2-dimethyl-3-2-(piperazin-1-yl)ethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228978-17-2) represents a promising candidate for multiple scientific disciplines. Its heterocyclic framework, combined with its drug-like properties, positions it at the forefront of innovative therapeutics and advanced materials. As research continues, this compound is likely to feature prominently in peer-reviewed journals and industry reports, solidifying its role in shaping future scientific breakthroughs.